Cas no 2225170-81-8 (3-Methyl-1-(hydroxyethyl)pyrazole-4-boronic acid)

• Product Name: 3-Methyl-1-(hydroxyethyl)pyrazole-4-boronic acid
• CAS No: 2225170-81-8
• MF: C₆H₁₁BN₂O₃
• MW: 169.97
• CID: 5143580
• PubChem ID: 133661981
• Update Time: 2024-11-05

3-Methyl-1-(hydroxyethyl)pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(hydroxyethyl)pyrazole-4-boronic acid
• 1-(2-Hydroxyethyl)-3-methylpyrazole-4-boronic Acid
• 2225170-81-8
• MFCD27951491
• SY295346
• (1-(2-Hydroxyethyl)-3-methyl-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C6H11BN2O3/c1-5-6(7(11)12)4-9(8-5)2-3-10/h4,10-12H,2-3H2,1H3
• InChI Key： LXWYQQJPSWGEBM-UHFFFAOYSA-N
• SMILES： B(C1=CN(CCO)N=C1C)(O)O

Computed Properties

• Exact Mass: 170.0862724g/mol
• Monoisotopic Mass: 170.0862724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų